Cas no 1807093-83-9 (3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid
• CAS No: 1807093-83-9
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4873517
• Update Time: 2025-11-06

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

• Inchi： 1S/C9H6F2N2O3/c10-9(11)5-3-13-6(1-7(14)15)4(2-12)8(5)16/h3,9H,1H2,(H,13,16)(H,14,15)
• InChI Key： KBDGAOGSRRWNNP-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CC(=O)O)=C(C#N)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 0.2
• Topological Polar Surface Area: 90.2

Additional information on 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

Recent Advances in the Study of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS: 1807093-83-9)

The compound 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS: 1807093-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated that 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid exhibits strong inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory or anti-cancer therapies. The precise binding interactions and structural determinants of its inhibitory activity are currently under investigation using X-ray crystallography and molecular docking simulations.

Another significant advancement is the development of more efficient synthetic routes for this compound. Traditional methods often resulted in low yields and required harsh reaction conditions. However, recent publications have reported innovative catalytic systems that enable the synthesis of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid with improved yields and reduced environmental impact. These advancements not only facilitate further research but also enhance the compound's scalability for potential industrial applications.

Pharmacokinetic studies have also provided valuable insights into the compound's behavior in biological systems. Preliminary in vivo data indicate that 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid demonstrates favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. These properties make it a promising candidate for further drug development, though additional studies are needed to fully assess its safety and efficacy profiles.

Looking ahead, researchers are exploring the potential of structural modifications to enhance the compound's therapeutic index. Computational chemistry approaches are being employed to design derivatives with improved target specificity and reduced off-target effects. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid represents an exciting area of research in chemical biology and drug discovery. The recent progress in understanding its biological activity, optimizing its synthesis, and characterizing its pharmacokinetic properties lays a solid foundation for future therapeutic applications. Continued investigation into this compound will likely yield important contributions to the development of novel pharmaceutical agents.